Cas no 1311905-75-5 (N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide
• CAS No: 1311905-75-5
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 5673063
• PubChem ID: 53573448
• Update Time: 2025-08-02

N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1023131858
• N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide
• EN300-26685999
• CHEMBL3455241
• AKOS032987800
• 1311905-75-5

• Inchi： 1S/C15H13N3O/c16-10-15(7-3-8-15)18-14(19)13-12-5-2-1-4-11(12)6-9-17-13/h1-2,4-6,9H,3,7-8H2,(H,18,19)
• InChI Key： TZOFMWSBWHEPLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2C=CN=1)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide

Introduction to N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide (CAS No. 1311905-75-5)

N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1311905-75-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study and development. The unique structural features of this molecule, particularly its incorporation of a cyclobutyl moiety and a cyano group, contribute to its distinctive chemical properties and potential applications in drug discovery.

The structural framework of N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide consists of an isoquinoline core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. The isoquinoline ring system is characterized by its fused benzene and pyridine rings, which provide a rich array of electronic and steric properties that can be exploited for the design of novel therapeutic agents. In this context, the introduction of a cyano group at the 1-position of the isoquinoline ring enhances the molecule's reactivity and potential for further functionalization.

Furthermore, the presence of a 1-cyanocyclobutyl substituent at the nitrogen atom of the isoquinoline core adds an additional layer of complexity to the molecule. The cyclobutyl group is known for its ability to influence both the electronic distribution and steric environment of the attached functional groups. This can lead to unique interactions with biological targets, potentially modulating their activity in ways that other isoquinoline derivatives may not achieve. The cyano group, on the other hand, is a versatile handle that can be further modified through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, thereby expanding the synthetic possibilities for derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, computational studies have suggested that this molecule may interact with ATP-binding sites in kinases, potentially disrupting their function and inhibiting tumor growth. Additionally, its structural features have been predicted to allow for favorable binding to certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

In vitro experiments have begun to validate these computational predictions by assessing the biological activity of N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide against relevant targets. Preliminary results indicate that the compound exhibits significant inhibitory effects on specific kinases, with IC50 values that are comparable to those of known inhibitors used in clinical trials. These findings are particularly encouraging given the challenges associated with developing kinase inhibitors due to their complex binding mechanisms and high specificity requirements. The ability of this compound to modulate kinase activity without significant off-target effects suggests its potential as a lead compound for further optimization.

The synthesis of N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide represents another area where significant progress has been made. Researchers have developed efficient synthetic routes that leverage modern methodologies such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These approaches have not only improved yields but also allowed for greater flexibility in modifying the molecular structure. For example, alternative synthetic strategies have been explored to introduce different substituents at various positions within the isoquinoline ring system, enabling the generation of a library of derivatives with tailored properties.

The development of novel synthetic methods has also facilitated access to analogs of N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide that may exhibit enhanced biological activity or improved pharmacokinetic profiles. By systematically varying key structural elements such as the size and electronic nature of substituents attached to the isoquinoline core, researchers can fine-tune the properties of these molecules to optimize their therapeutic potential. This iterative process involves both experimental synthesis and computational analysis to guide decision-making at each stage.

The potential applications of N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide extend beyond its role as an intermediate in drug discovery. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and ligand-receptor interactions. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into broader principles that govern drug action. These insights can then be applied to develop new strategies for designing more effective therapeutic agents.

As research continues to progress, it is likely that N-(1-cyanocyclobutyl)isoquinoline-1-carboxamide will play an increasingly important role in both academic research and industrial drug development pipelines. Its combination of structural complexity and promising biological activity positions it as a compelling candidate for further exploration. Future studies may focus on elucidating its mechanism of action in greater detail, identifying new therapeutic applications, and optimizing its pharmacological properties through structural modifications.